Cas no 133742-98-0 (1,2-Benzisothiazol-3(2H)-one, 4-methyl-2-[(phenylthio)methyl]-,1,1-dioxide)

• Product name: 1,2-Benzisothiazol-3(2H)-one, 4-methyl-2-[(phenylthio)methyl]-,1,1-dioxide
• CAS No: 133742-98-0
• MF: C₁₅H₁₃NO₃S₂
• MW: 319.398621320724
• CID: 1233953

1,2-Benzisothiazol-3(2H)-one, 4-methyl-2-[(phenylthio)methyl]-,1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 4-methyl-2-[(phenylthio)methyl]-,1,1-dioxide
• 1,2-Benzisothiazol-3(2H)-one, 4-methyl-2-[(phenylthio)methyl]-, 1,1-dioxide

• Inchi： 1S/C15H13NO3S2/c1-11-6-5-9-13-14(11)15(17)16(21(13,18)19)10-20-12-7-3-2-4-8-12/h2-9H,10H2,1H3
• InChI Key： BUFBNKOBQPIKKV-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C(C)=CC=C2)C(=O)N1CSC1=CC=CC=C1

Computed Properties

• Exact Mass: 319.03379

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 517.5±60.0 °C(Predicted)
• PSA: 54.45
• pka: -3.12±0.20(Predicted)